Cas no 866545-86-0 (1H-Pyrrolo[2,3-b]pyridine, 3-[4-(phenylmethoxy)phenyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 3-[4-(phenylmethoxy)phenyl]-
• CAS No: 866545-86-0
• MF: C₂₀H₁₆N₂O
• MW: 300.353844642639
• CID: 660967
• PubChem ID: 11680990
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 3-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-[4-(phenylmethoxy)phenyl]-
• 3-(4-benzyloxyphenyl)-1H-pyrrolo[2,3-b]pyridine
• 3-(4-phenylmethoxyphenyl)-1H-pyrrolo[2,3-b]pyridine
• SCHEMBL858614
• 866545-86-0
• DTXSID40470541

• Inchi： 1S/C20H16N2O/c1-2-5-15(6-3-1)14-23-17-10-8-16(9-11-17)19-13-22-20-18(19)7-4-12-21-20/h1-13H,14H2,(H,21,22)
• InChI Key： CDOXWUSKKVJJCR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 300.126263138g/mol
• Monoisotopic Mass: 300.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.9Ų